Isobutyl acetoacetate
Isobutyl acetoacetate
2-Methylpropyl 3-oxobutanoate, also known as acetoacetic acid, isobutyl ester or acib, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 2-Methylpropyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Methylpropyl 3-oxobutanoate has a sweet, brandy, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
7779-75-1
VCID:
VC20893805
InChI:
InChI=1S/C8H14O3/c1-6(2)5-11-8(10)4-7(3)9/h6H,4-5H2,1-3H3
SMILES:
CC(C)COC(=O)CC(=O)C
Molecular Formula:
C8H14O3
Molecular Weight:
158.19 g/mol
Isobutyl acetoacetate
CAS No.: 7779-75-1
Cat. No.: VC20893805
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Methylpropyl 3-oxobutanoate, also known as acetoacetic acid, isobutyl ester or acib, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. 2-Methylpropyl 3-oxobutanoate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Methylpropyl 3-oxobutanoate has a sweet, brandy, and fruity taste. |
|---|---|
| CAS No. | 7779-75-1 |
| Molecular Formula | C8H14O3 |
| Molecular Weight | 158.19 g/mol |
| IUPAC Name | 2-methylpropyl 3-oxobutanoate |
| Standard InChI | InChI=1S/C8H14O3/c1-6(2)5-11-8(10)4-7(3)9/h6H,4-5H2,1-3H3 |
| Standard InChI Key | ZYXNLVMBIHVDRH-UHFFFAOYSA-N |
| SMILES | CC(C)COC(=O)CC(=O)C |
| Canonical SMILES | CC(C)COC(=O)CC(=O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator